Cas no 2703749-07-7 ((3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid)

(3R)-5-Chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a chiral tetrahydroisoquinoline derivative featuring an Fmoc-protected amine group and a carboxylic acid functionality. This compound is particularly valuable in peptide synthesis and medicinal chemistry due to its stereochemical purity (R-configuration) and dual reactivity, enabling selective modifications. The Fmoc group provides orthogonal protection, facilitating solid-phase peptide synthesis (SPPS) under mild basic conditions. The chloro-substitution enhances its utility in further derivatization for bioactive molecule development. Its rigid tetrahydroisoquinoline scaffold is advantageous in designing constrained peptidomimetics and small-molecule inhibitors. High purity and well-defined stereochemistry make it a reliable intermediate for research applications.
(3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid structure
2703749-07-7 structure
Product Name:(3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
CAS No:2703749-07-7
MF:C25H20ClNO4
MW:433.883605957031
MDL:MFCD34550617
CID:5653881
PubChem ID:165942261
Update Time:2025-07-01

(3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • EN300-28256723
    • 2703749-07-7
    • (3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
    • MDL: MFCD34550617
    • Inchi: 1S/C25H20ClNO4/c26-22-11-5-6-15-13-27(23(24(28)29)12-20(15)22)25(30)31-14-21-18-9-3-1-7-16(18)17-8-2-4-10-19(17)21/h1-11,21,23H,12-14H2,(H,28,29)/t23-/m1/s1
    • InChI Key: LQDUYOUWCCFPMT-HSZRJFAPSA-N
    • SMILES: ClC1=CC=CC2=C1C[C@H](C(=O)O)N(C(=O)OCC1C3C=CC=CC=3C3=CC=CC=C13)C2

Computed Properties

  • Exact Mass: 433.1080858g/mol
  • Monoisotopic Mass: 433.1080858g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 664
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5
  • Topological Polar Surface Area: 66.8Ų

(3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28256723-1g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95%
1g
$1857.0 2023-09-09
Enamine
EN300-28256723-5g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95%
5g
$5387.0 2023-09-09
Enamine
EN300-28256723-10g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95%
10g
$7988.0 2023-09-09
Enamine
EN300-28256723-0.05g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95.0%
0.05g
$493.0 2025-03-19
Enamine
EN300-28256723-0.1g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95.0%
0.1g
$644.0 2025-03-19
Enamine
EN300-28256723-0.25g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95.0%
0.25g
$920.0 2025-03-19
Enamine
EN300-28256723-0.5g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95.0%
0.5g
$1449.0 2025-03-19
Enamine
EN300-28256723-1.0g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95.0%
1.0g
$1857.0 2025-03-19
Enamine
EN300-28256723-2.5g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95.0%
2.5g
$3641.0 2025-03-19
Enamine
EN300-28256723-5.0g
(3R)-5-chloro-2-{[(9H-fluoren-9-yl)methoxy]carbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid
2703749-07-7 95.0%
5.0g
$5387.0 2025-03-19

(3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid Related Literature

Additional information on (3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid

Introduction to (3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic Acid (CAS No. 2703749-07-7)

(3R-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its CAS number 2703749-07-7, represents a class of molecules that are structurally complex and biologically intriguing. The presence of multiple functional groups, including a tetrahydroisoquinoline core and a fluorenylmethoxycarbonyl (Fmoc) moiety, makes it a promising candidate for further exploration in drug discovery and development.

The tetrahydroisoquinoline scaffold is a well-known pharmacophore in medicinal chemistry, often associated with bioactive molecules that interact with various biological targets. Specifically, tetrahydroisoquinolines have been extensively studied for their potential in treating neurological disorders, cardiovascular diseases, and cancer. The addition of a 5-chloro substituent to the core structure enhances its pharmacological properties by influencing electronic distribution and binding affinity. This modification is particularly relevant in the context of modern drug design, where optimizing molecular interactions is crucial for achieving high efficacy and selectivity.

The Fmoc group in the compound’s structure serves as a protective group in peptide synthesis but also contributes to the overall pharmacokinetic profile of the molecule. In recent years, there has been growing interest in incorporating fluorinated or bulky aromatic groups into drug candidates to improve their metabolic stability and pharmacological activity. The fluorenylmethoxycarbonyl moiety in this compound aligns with this trend, offering a potential advantage in terms of resistance to enzymatic degradation and enhanced binding to biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the biological activity of such compounds with greater accuracy. Studies have shown that the specific arrangement of atoms in (3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid can significantly influence its interaction with proteins and enzymes. For instance, the rigid fluorene ring can stabilize the conformation of the tetrahydroisoquinoline core, thereby enhancing its binding affinity to specific biological receptors. This insight has guided the design of more potent derivatives with improved pharmacological profiles.

In addition to its structural complexity, this compound exhibits interesting chemical properties that make it suitable for further synthetic modifications. The presence of both carboxylic acid and amide functionalities provides multiple points for chemical manipulation, allowing researchers to explore diverse structural variations. Such modifications are essential for optimizing drug candidates for clinical use, as they can lead to improved solubility, bioavailability, and target specificity.

The synthesis of (3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid involves multiple steps that require precise control over reaction conditions and reagent selection. Advanced synthetic methodologies, such as asymmetric catalysis and transition-metal-catalyzed reactions, have been employed to achieve high enantioselectivity and yield. These techniques are critical in ensuring that the final product possesses the desired stereochemical configuration, which is often essential for biological activity.

Evaluation of this compound’s pharmacological properties has revealed promising results in preclinical studies. Initial assays have indicated that it exhibits moderate activity against certain enzymes and receptors associated with neurological disorders. The combination of structural features such as the tetrahydroisoquinoline core and the fluorenylmethoxycarbonyl group appears to contribute to its observed effects. Further research is needed to fully elucidate its mechanism of action and explore potential therapeutic applications.

The development of novel drug candidates is an iterative process that involves continuous optimization based on experimental data. (3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid represents an example of how structural innovation can lead to new opportunities in drug discovery. By leveraging advances in synthetic chemistry and computational biology, researchers can accelerate the identification of compounds with therapeutic potential.

In conclusion, (3R)-5-chloro-2-{(9H-fluoren-9-yl)methoxycarbonyl}-1,2,3,4-tetrahydroisoquinoline-3-carboxylic acid is a structurally complex and biologically relevant compound that holds promise for future pharmaceutical applications. Its unique combination of functional groups makes it an attractive candidate for further exploration in medicinal chemistry. As research continues to uncover new insights into its pharmacological properties and synthetic possibilities, this compound is poised to play a significant role in the development of next-generation therapeutics.

Recommended suppliers
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Changzhou Guanjia Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Changzhou Guanjia Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent